Cas no 958779-80-1 ()
structure
Product Name:
CAS No:958779-80-1
MF:C16H17N6O8P
MW:452.315343618393
CID:6716009
PubChem ID:14847
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C16H17N6O8P/c23-5-9-12(30-31(26,27)28)11(24)16(29-9)22-7-20-10-13(18-6-19-14(10)22)21-15(25)8-2-1-3-17-4-8/h1-4,6-7,9,11-12,16,23-24H,5H2,(H2,26,27,28)(H,18,19,21,25)/t9-,11-,12-,16-/m1/s1
- InChI Key: ZAAJIZNPDZSLRX-UBEDBUPSSA-N
- SMILES: P(=O)(O)(O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(C3C=NC=CC=3)=O)=NC=NC1=2
Computed Properties
- Exact Mass: 452.08454852g/mol
- Monoisotopic Mass: 452.08454852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 202Ų
Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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